Cas no 2109486-73-7 (4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine)

• Product Name: 4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine
• CAS No: 2109486-73-7
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 5043761
• Update Time: 2025-06-12

4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-((1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine
• 4-(2-bicyclo[2.2.1]hept-5-enyl)-6-chloropyrimidine
• 4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine

• Inchi： 1S/C11H11ClN2/c12-11-5-10(13-6-14-11)9-4-7-1-2-8(9)3-7/h1-2,5-9H,3-4H2
• InChI Key： IQRWTPUOAWQLSF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2CC3C=CC2C3)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8

Additional information on 4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine

Introduction to 4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine (CAS No. 2109486-73-7)

4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine (CAS No. 2109486-73-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are essential components in various biological processes and have been widely studied for their pharmacological activities.

The chemical structure of 4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine features a bicyclic heptane ring fused to a pyrimidine core, with a chlorine atom substituting at the 6-position of the pyrimidine ring. The presence of the bicyclic heptane ring imparts rigidity and conformational specificity to the molecule, which can be crucial for its biological activity and binding affinity to target proteins.

Recent research has highlighted the potential of 4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes or proteins involved in the viral life cycle.

In addition to its antiviral properties, 4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from solid tumors such as lung and breast cancer. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells while sparing normal cells.

The pharmacokinetic profile of 4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine has been extensively studied to understand its behavior in biological systems. It has been found to exhibit good oral bioavailability and favorable metabolic stability, making it a promising candidate for further development as a therapeutic agent. However, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce potential side effects.

Safety and toxicity studies are crucial for any compound entering clinical trials. Preliminary data suggest that 4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. However, more comprehensive toxicology studies are needed to ensure its safety in humans.

The synthesis of 4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine involves a multi-step process that combines organic synthesis techniques with advanced purification methods to achieve high purity and yield. The synthetic route typically starts with the preparation of the bicyclic heptane ring followed by its coupling with the pyrimidine core through a series of reactions including substitution and cyclization steps.

In conclusion, 4-((1R,2S,4R)-Bicyclo[2.2.1]hept-5-en-2-yl)-6-chloropyrimidine (CAS No. 2109486-73-7) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structural features and diverse biological activities make it an attractive target for further research and development in medicinal chemistry.